Cas no 149947-09-1 (Methyl 4-bromo-2-fluorocinnamate)

• Product Name: Methyl 4-bromo-2-fluorocinnamate
• CAS No: 149947-09-1
• MF: C₁₀H₈BrFO₂
• MW: 259.071725845337
• CID: 1325419
• PubChem ID: 18989439
• Update Time: 2025-05-20

Methyl 4-bromo-2-fluorocinnamate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-bromo-2-fluorophenyl)-, methyl ester
• ZFA94709
• methyl 3-(4-bromo-2-fluorophenyl)acrylate
• E81746
• CS-0140438
• AKOS020184950
• methyl 4-bromo-2-fluorocinnamate
• EN300-1453763
• (E)-methyl 3-(4-bromo-2-fluorophenyl)acrylate
• 862651-19-2
• methyl (E)-3-(4-bromo-2-fluorophenyl)prop-2-enoate
• Methyl (E)-3-(4-bromo-2-fluorophenyl)acrylate
• SCHEMBL2085217
• BS-31007
• 149947-09-1
• methyl (2E)-3-(4-bromo-2-fluorophenyl)prop-2-enoate
• Methyl 4-bromo-2-fluorocinnamate

• Inchi： 1S/C10H8BrFO2/c1-14-10(13)5-3-7-2-4-8(11)6-9(7)12/h2-6H,1H3/b5-3+
• InChI Key： XRTIKCDGWXFCNF-HWKANZROSA-N
• SMILES： BrC1C=CC(/C=C/C(=O)OC)=C(C=1)F

Computed Properties

• Exact Mass: 257.96914
• Monoisotopic Mass: 257.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Methyl 4-bromo-2-fluorocinnamate

Methyl 4-bromo-2-fluorocinnamate (CAS No. 149947-09-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-2-fluorocinnamate (CAS No. 149947-09-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its bromo and fluorine substituents, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable for constructing complex drug scaffolds, enabling the development of novel therapeutic agents.

The chemical structure of Methyl 4-bromo-2-fluorocinnamate consists of a cinnamic acid derivative with both bromine and fluorine atoms attached to the aromatic ring. The presence of these halogen atoms enhances the reactivity of the molecule, making it an ideal candidate for further functionalization. In recent years, there has been a growing interest in halogenated cinnamates due to their role in medicinal chemistry, particularly in the design of small-molecule inhibitors and modulators.

One of the most compelling aspects of Methyl 4-bromo-2-fluorocinnamate is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By serving as a building block for kinase inhibitors, this compound contributes to the development of targeted therapies that can modulate kinase activity with high specificity. Recent studies have demonstrated its effectiveness in generating inhibitors that exhibit potent activity against specific kinases, thereby offering promising leads for drug discovery.

The incorporation of both bromine and fluorine atoms into the cinnamate core provides additional opportunities for chemical modification. These substituents can be selectively engaged in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the construction of complex organic molecules. The ability to introduce diverse functional groups at specific positions on the aromatic ring allows for the creation of structurally diverse libraries of compounds, facilitating high-throughput screening and lead optimization.

In addition to its role in kinase inhibition, Methyl 4-bromo-2-fluorocinnamate has been explored in other therapeutic areas. For instance, it has been utilized in the synthesis of compounds targeting bacterial infections. The structural motif present in this compound can be modified to develop novel antibiotics or antimicrobial agents. The halogen atoms enhance the binding affinity and selectivity of these compounds towards bacterial enzymes, making them effective against resistant strains.

The growing demand for Methyl 4-bromo-2-fluorocinnamate has led to advancements in its synthetic methodologies. Researchers have developed efficient and scalable routes for its preparation, ensuring a steady supply for industrial applications. These synthetic strategies often involve multi-step processes that highlight the compound's versatility as a synthetic intermediate. The optimization of these procedures has not only improved yield but also reduced costs, making it more accessible for pharmaceutical companies.

The safety and handling of Methyl 4-bromo-2-fluorocinnamate are also important considerations. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken during its handling and storage to ensure worker safety and prevent environmental contamination. Standard laboratory practices, such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas, are essential when dealing with this compound.

The future prospects for Methyl 4-bromo-2-fluorocinnamate are promising, with ongoing research exploring new applications and synthetic possibilities. As drug discovery continues to evolve, this compound is likely to remain a valuable tool for medicinal chemists seeking innovative solutions for complex biological challenges. Its unique structural features and reactivity make it indispensable in the pursuit of next-generation therapeutics.